Cas no 1805116-92-0 (Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate
• CAS No: 1805116-92-0
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4951609
• Update Time: 2025-06-07

Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-17-9-6(5-15)3-7(19-11(12,13)14)4-8(9)10(16)18-2/h3-4H,1-2H3
• InChI Key： GGTPAXBGJQCZJT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(=C(C(=O)OC)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate

Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate (CAS No. 1805116-92-0): A Comprehensive Overview

Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate, identified by its CAS number 1805116-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular formula of Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate is C₁₀H₆ClF₃N₂O₄, reflecting its complex composition. The presence of cyano (-CN), methoxy (-OCH₃), and trifluoromethoxy (-OCHF₃) groups contributes to its distinct chemical properties, which are crucial for its potential roles in drug design and synthesis.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds with multifunctional properties. Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate stands out due to its ability to interact with multiple biological targets. This characteristic is particularly valuable in the design of drugs that require precise targeting and minimal side effects.

One of the most compelling aspects of Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its use as an intermediate in the production of novel therapeutic agents. The compound's structural features allow it to serve as a versatile building block for more complex molecules, facilitating the development of new drugs with enhanced efficacy and selectivity.

The cyano group in Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate plays a crucial role in its reactivity. This group can participate in various chemical transformations, including nucleophilic addition and condensation reactions, which are fundamental in organic synthesis. The methoxy and trifluoromethoxy groups further enhance the compound's versatility by providing additional sites for functionalization.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. The trifluoromethoxy group in Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate contributes to its lipophilicity and metabolic stability, making it an attractive moiety for drug development. These properties are particularly relevant in the design of drugs that need to withstand metabolic degradation and maintain their pharmacological activity.

The synthesis of Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural complexity. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring a cleaner synthetic pathway.

In addition to its synthetic utility, Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate biological pathways has been explored in various disease models, including cancer and inflammatory disorders. The compound's interactions with target proteins and enzymes suggest that it could be developed into a drug with broad therapeutic applications.

The pharmacokinetic properties of Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate are also of great interest. Studies have indicated that it exhibits good oral bioavailability and rapid absorption, which are critical factors for drug efficacy. Furthermore, its metabolic stability suggests that it could have a prolonged half-life, reducing the frequency of dosing required.

The future prospects for Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate are vast. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical application.

In conclusion, Methyl 3-cyano-2-methoxy-5-(trifluoromethoxy)benzoate (CAS No. 1805116-92-0) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play a crucial role in the next generation of therapeutic agents.